Cas no 64207-86-9 (1H-Imidazole-2-heptanenitrile)

• Product Name: 1H-Imidazole-2-heptanenitrile
• CAS No: 64207-86-9
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 1673048
• Update Time: 2024-09-03

1H-Imidazole-2-heptanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-heptanenitrile

• Inchi： 1S/C10H15N3/c11-7-5-3-1-2-4-6-10-12-8-9-13-10/h8-9H,1-6H2,(H,12,13)
• InChI Key： YGGIOVXQXGOAAX-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC#N)NC=CN=1

Computed Properties

• Exact Mass: 177.12675

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Boiling Point: 425.8±28.0 °C(Predicted)
• PSA: 52.47
• pka: 14.38±0.10(Predicted)